Cas no 2138366-28-4 (1-Ethyl-1,5-diazacycloundecane)

• Product Name: 1-Ethyl-1,5-diazacycloundecane
• CAS No: 2138366-28-4
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 6189706
• PubChem ID: 132351114
• Update Time: 2025-07-15

1-Ethyl-1,5-diazacycloundecane Chemical and Physical Properties

Names and Identifiers

• EN300-716149
• 2138366-28-4
• 1-Ethyl-1,5-diazacycloundecane

• Inchi： 1S/C11H24N2/c1-2-13-10-6-4-3-5-8-12-9-7-11-13/h12H,2-11H2,1H3
• InChI Key： QPAUEFVKEAZZCC-UHFFFAOYSA-N
• SMILES： N1(CC)CCCNCCCCCC1

Computed Properties

• Exact Mass: 184.193948774g/mol
• Monoisotopic Mass: 184.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Ethyl-1,5-diazacycloundecane

Introduction to 1-Ethyl-1,5-diazacycloundecane (CAS No. 2138366-28-4)

1-Ethyl-1,5-diazacycloundecane, with the CAS number 2138366-28-4, is a cyclic diamine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and catalysis. This compound is characterized by its large ring structure and the presence of two nitrogen atoms, which confer it with remarkable coordination and binding capabilities.

The chemical structure of 1-Ethyl-1,5-diazacycloundecane consists of an 11-membered ring with two nitrogen atoms positioned at the 1 and 5 positions, and an ethyl group attached to one of the nitrogen atoms. This configuration provides a flexible and stable framework that can interact with a variety of metal ions and other molecules, making it a valuable ligand in coordination chemistry.

Recent studies have highlighted the potential of 1-Ethyl-1,5-diazacycloundecane in the development of novel catalysts for organic synthesis. Its ability to form stable complexes with transition metals has been exploited to create highly efficient and selective catalysts for a range of reactions, including asymmetric synthesis and C-H activation. For instance, a study published in the Journal of the American Chemical Society demonstrated that 1-Ethyl-1,5-diazacycloundecane-based catalysts could achieve high enantioselectivity in the hydrogenation of ketones, a crucial step in the synthesis of many pharmaceuticals.

In addition to its catalytic applications, 1-Ethyl-1,5-diazacycloundecane has shown promise in medicinal chemistry. The compound's ability to form stable complexes with metal ions has led researchers to explore its potential as a metallotherapeutic agent. A recent paper in the Bioorganic & Medicinal Chemistry Letters reported that 1-Ethyl-1,5-diazacycloundecane-metal complexes exhibited potent anticancer activity against several human cancer cell lines. The authors suggested that the unique coordination properties of 1-Ethyl-1,5-diazacycloundecane could be harnessed to design more effective metal-based anticancer drugs.

The synthesis of 1-Ethyl-1,5-diazacycloundecane typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. One common approach is the ring-closing metathesis (RCM) reaction, which allows for the formation of the large ring structure with high efficiency. Recent advancements in synthetic methods have also led to more streamlined and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The physical and chemical properties of 1-Ethyl-1,5-diazacycloundecane have been extensively characterized. It is a colorless solid at room temperature with a melting point of approximately 70°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been studied, and it has been found to be relatively stable under standard laboratory conditions.

In terms of safety and handling, while 1-Ethyl-1,5-diazacycloundecane is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The future prospects for 1-Ethyl-1,5-diazacycloundecane are promising. Ongoing research is focused on further optimizing its catalytic performance and exploring new applications in areas such as materials science and environmental remediation. The unique properties of this compound make it an attractive candidate for developing innovative solutions to challenging problems in chemistry and related fields.

In conclusion, 1-Ethyl-1,5-diazacycloundecane (CAS No. 2138366-28-4) is a versatile cyclic diamine with significant potential in catalysis and medicinal chemistry. Its unique structure and properties have made it an important molecule for researchers working on advanced materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.